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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748 Get Quote

Technical Data Sheet: 3,4-Dimethyl-1-pentanol
Introduction
This document provides core physicochemical data for 3,4-Dimethyl-1-pentanol, a branched-

chain alcohol. The information presented herein is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. This guide focuses on the

fundamental molecular properties, specifically its chemical formula and molecular weight,

derived from established chemical databases.

Molecular Identity and Properties
3,4-Dimethyl-1-pentanol is an organic compound classified as a primary alcohol. Its structure

consists of a five-carbon pentanol backbone with two methyl group substituents at positions 3

and 4.

The molecular formula for 3,4-Dimethyl-1-pentanol is C₇H₁₆O.[1][2][3][4][5] This formula

indicates that each molecule of the compound contains:

7 Carbon (C) atoms

16 Hydrogen (H) atoms

1 Oxygen (O) atom
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on its chemical formula, the molecular weight is calculated as follows:

Carbon (C): 7 atoms × 12.011 u = 84.077 u

Hydrogen (H): 16 atoms × 1.008 u = 16.128 u

Oxygen (O): 1 atom × 15.999 u = 15.999 u

Total Molecular Weight: 84.077 + 16.128 + 15.999 = 116.204 u

This value is consistent with data available in chemical databases, which report the molecular

weight as approximately 116.20 g/mol .[1][4][6]

Data Summary
For ease of reference, the key quantitative data for 3,4-Dimethyl-1-pentanol are summarized

in the table below.

Property Value Source Citation

Molecular Formula C₇H₁₆O [1][2][3][4][5]

Molar Mass 116.20 g/mol [1][4]

Exact Mass 116.120115130 Da [1][4]

IUPAC Name 3,4-dimethylpentan-1-ol [2][3]

CAS Registry Number 6570-87-2 [2][3][5]

Experimental Protocols & Methodologies
Methodology for Molecular Weight Determination:

The molecular weight presented is a calculated value based on the compound's molecular

formula, derived from its known chemical structure. The calculation employs the standard

atomic weights of the constituent elements (Carbon, Hydrogen, and Oxygen) as established by

the International Union of Pure and Applied Chemistry (IUPAC).
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Structural Elucidation: The structure of 3,4-Dimethyl-1-pentanol is determined using

standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

Formula Derivation: From the confirmed structure, the molecular formula (C₇H₁₆O) is

established by counting the number of atoms of each element.

Calculation: The molecular weight is computed by summing the atomic weights of all atoms

in the formula. The exact mass is calculated using the mass of the most abundant isotopes

of the elements, which is a standard practice in mass spectrometry.[1][4]

Logical Relationships
While a complex signaling pathway is not applicable to a single small molecule, the logical

relationship between its structural components and its fundamental properties can be

visualized.

Chemical Structure

Derivation Calculated Properties
Pentanol Backbone (C5H11OH)

Molecular Formula
C₇H₁₆O

Two Methyl Groups (2 x CH3)

Molecular Weight
~116.20 g/mol

Sum of
Atomic Weights

Click to download full resolution via product page

Caption: Derivation of molecular weight from chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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